Cas no 858523-47-4 (BORONIC ACID, [2-METHYL-4-(1H-PYRAZOL-1-YL)PHENYL]-)

[2-Methyl-4-(1H-pyrazol-1-yl)phenyl]boronic acid is a versatile boronic acid derivative widely utilized in organic synthesis and pharmaceutical research. Its key structural features include a boronic acid functional group attached to a phenyl ring substituted with a methyl group and a pyrazole moiety. This compound serves as a valuable building block in Suzuki-Miyaura cross-coupling reactions, enabling efficient formation of carbon-carbon bonds for biaryl synthesis. The electron-rich pyrazole ring enhances the compound's stability and reactivity in transition metal-catalyzed reactions. Its moderate lipophilicity and well-defined crystalline structure make it particularly useful in medicinal chemistry for developing bioactive molecules. The product demonstrates good solubility in common organic solvents while maintaining stability under standard handling conditions, making it suitable for diverse synthetic applications.

BORONIC ACID, [2-METHYL-4-(1H-PYRAZOL-1-YL)PHENYL]- structure

858523-47-4 structure

Product Name:BORONIC ACID, [2-METHYL-4-(1H-PYRAZOL-1-YL)PHENYL]-

CAS No:858523-47-4

MF:C₁₀H₁₁BN₂O₂

MW:202.017542123795

MDL:MFCD23379609

CID:3398723

PubChem ID:59134901

Update Time:2025-07-02

BORONIC ACID, [2-METHYL-4-(1H-PYRAZOL-1-YL)PHENYL]- Chemical and Physical Properties

Names and Identifiers

- BORONIC ACID, [2-METHYL-4-(1H-PYRAZOL-1-YL)PHENYL]-
- 2-Methyl-4-(1H-pyrazol-1-yl)phenylboronic acid
- 2-Methyl-4-(pyrazol-1-yl)phenylboronic acid
- AT22790
- MFCD23379609
- CS-0189107
- (2-methyl-4-pyrazol-1-ylphenyl)boronic acid
- (2-METHYL-4-(1H-PYRAZOL-1-YL)PHENYL)BORONIC ACID
- URUFJWIDOGVQHL-UHFFFAOYSA-N
- [2-methyl-4-(1H-pyrazol-1-yl)phenyl]boronic acid
- SCHEMBL3465305
- 858523-47-4
- CS-34362
- MDL： MFCD23379609
- Inchi： 1S/C10H11BN2O2/c1-8-7-9(13-6-2-5-12-13)3-4-10(8)11(14)15/h2-7,14-15H,1H3
- InChI Key： URUFJWIDOGVQHL-UHFFFAOYSA-N
- SMILES： OB(C1=CC=C(C=C1C)N1C=CC=N1)O

Computed Properties

Exact Mass: 202.0913578g/mol
Monoisotopic Mass: 202.0913578g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 216
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 58.3Å²

BORONIC ACID, [2-METHYL-4-(1H-PYRAZOL-1-YL)PHENYL]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M904889-25mg	2-Methyl-4-(1H-pyrazol-1-yl)phenylboronic acid	858523-47-4	95%	25mg	￥3,276.00	2022-01-12
abcr	AB558953-250 mg	2-Methyl-4-(pyrazol-1-yl)phenylboronic acid; .	858523-47-4		250MG	€474.80	2022-07-28
abcr	AB558953-500 mg	2-Methyl-4-(pyrazol-1-yl)phenylboronic acid; .	858523-47-4		500MG	€807.80	2022-07-28
abcr	AB558953-1 g	2-Methyl-4-(pyrazol-1-yl)phenylboronic acid; .	858523-47-4		1g	€1,112.60	2022-07-28
abcr	AB558953-250mg	2-Methyl-4-(pyrazol-1-yl)phenylboronic acid, 95%; .	858523-47-4	95%	250mg	€508.60	2025-04-16
abcr	AB558953-500mg	2-Methyl-4-(pyrazol-1-yl)phenylboronic acid, 95%; .	858523-47-4	95%	500mg	€702.80	2025-04-16
abcr	AB558953-1g	2-Methyl-4-(pyrazol-1-yl)phenylboronic acid, 95%; .	858523-47-4	95%	1g	€963.20	2025-04-16
Aaron	AR01K65F-250mg	Boronic acid, [2-methyl-4-(1H-pyrazol-1-yl)phenyl]-	858523-47-4	95%	250mg	$718.00	2025-02-12
Aaron	AR01K65F-500mg	Boronic acid, [2-methyl-4-(1H-pyrazol-1-yl)phenyl]-	858523-47-4		500mg	$943.00	2023-12-14
A2B Chem LLC	BA19607-250mg	Boronic acid, [2-methyl-4-(1H-pyrazol-1-yl)phenyl]-	858523-47-4	95%	250mg	$447.00	2024-04-19